Cas no 1219915-23-7 ((2E)-1-4-(cyclopropanesulfonyl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-4-(cyclopropanesulfonyl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 1219915-23-7
• MF: C₁₄H₁₈N₂O₃S₂
• MW: 326.434320926666
• CID: 5906588
• PubChem ID: 49677263
• Update Time: 2025-05-20

(2E)-1-4-(cyclopropanesulfonyl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-4-(cyclopropanesulfonyl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one
• AKOS024526882
• VU0527525-1
• 1219915-23-7
• (E)-1-(4-cyclopropylsulfonylpiperazin-1-yl)-3-thiophen-2-ylprop-2-en-1-one
• (E)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• (2E)-1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
• F5882-5211
• 1-(4-(Cyclopropylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C14H18N2O3S2/c17-14(6-3-12-2-1-11-20-12)15-7-9-16(10-8-15)21(18,19)13-4-5-13/h1-3,6,11,13H,4-5,7-10H2/b6-3+
• InChI Key： MPZHKQWOQKFVNY-ZZXKWVIFSA-N
• SMILES： S(C1CC1)(N1CCN(C(/C=C/C2=CC=CS2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 326.07588479g/mol
• Monoisotopic Mass: 326.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.3Ų

Additional information on (2E)-1-4-(cyclopropanesulfonyl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

Compound CAS No. 1219915-23-7: (2E)-1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one

In recent years, the compound with CAS No. 1219915-23-7, known as (2E)-1-[4-(cyclopropanesulfonyl)piperazin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a complex organic molecule characterized by its cyclopropanesulfonyl group, piperazine ring, and thiophene moiety, which collectively contribute to its unique chemical properties and potential biological activities.

The cyclopropanesulfonyl group is a key structural feature of this compound, known for its stability and ability to act as a bioisostere in drug design. This group enhances the molecule's lipophilicity, making it more likely to cross cellular membranes and interact with target proteins. Recent studies have shown that such sulfonyl-containing compounds exhibit promising antiproliferative activity against various cancer cell lines, suggesting their potential as anticancer agents.

The piperazine ring in this compound is another critical element. Piperazine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. In this case, the piperazine ring is substituted with a cyclopropanesulfonyl group, which further modulates the molecule's pharmacokinetic properties. Research indicates that such substitutions can significantly improve the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

The presence of a thiophene moiety adds another layer of complexity to this compound's structure. Thiophene rings are known for their aromaticity and electron-withdrawing properties, which can influence the electronic characteristics of the molecule. Recent investigations have demonstrated that thiophene-containing compounds exhibit antimicrobial activity, particularly against Gram-positive bacteria, making them candidates for novel antibiotic development.

Combining these structural elements, the compound exhibits a diverse range of biological activities. For instance, studies have shown that it demonstrates moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for treating inflammatory diseases.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that includes Suzuki coupling reactions and cyclization steps. The synthesis strategy leverages modern organic chemistry techniques to ensure high yields and purity. Researchers have optimized reaction conditions to minimize side reactions and maximize the formation of the desired enone structure.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies reveal that it binds effectively to several protein targets, including those involved in cell proliferation and apoptosis regulation. These findings underscore its potential as a lead compound for drug development.

In conclusion, CAS No. 1219915-23-7 represents a fascinating example of how structural complexity can translate into diverse biological activities. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial drug discovery efforts.